Cas no 72986-46-0 (2-Propanol,2,2'-oxybis-)

2-Propanol,2,2'-oxybis- structure
2-Propanol,2,2'-oxybis- structure
Product Name:2-Propanol,2,2'-oxybis-
CAS No:72986-46-0
MF:C6H14O3
MW:134.173562526703
CID:563265
PubChem ID:19028580
Update Time:2025-04-19

2-Propanol,2,2'-oxybis- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,2,2'-oxybis-
    • 2,2'-Oxydipropan-2-ol
    • 2-(2-hydroxypropan-2-yloxy)propan-2-ol
    • DTXSID10223263
    • EINECS 277-175-7
    • 72986-46-0
    • NS00037452
    • SCHEMBL126089
    • Inchi: 1S/C6H14O3/c1-5(2,7)9-6(3,4)8/h7-8H,1-4H3
    • InChI Key: PRHCBRXAHBBRKA-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)O)C(C)(C)O

Computed Properties

  • Exact Mass: 134.09432
  • Monoisotopic Mass: 134.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 84.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.039
  • Boiling Point: 93°C at 760 mmHg
  • Flash Point: 10°C
  • Refractive Index: 1.448
  • PSA: 49.69
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